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For researchers, scientists, and drug development professionals, the accurate quantification of
15-deoxy-A124-prostaglandin J2 (15d-PGJ2) is critical for understanding its diverse roles in
inflammation, cancer, and metabolic diseases. However, the structural similarity among
prostaglandins presents a significant challenge for immunoassay specificity. This guide
provides an objective comparison of antibody cross-reactivity in commercially available 15d-
PGJ2 immunoassays, supported by experimental data and detailed protocols to aid in the
selection of the most appropriate assay for your research needs.

Performance Comparison of Anti-15d-PGJ2
Antibodies

The cross-reactivity of an antibody is a crucial performance metric, indicating its ability to
distinguish the target analyte from structurally related molecules. The following tables
summarize the quantitative cross-reactivity data from commercially available anti-15d-PGJ2
antibodies and ELISA kits. It is important to note that many manufacturers state that their kits
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have "no significant cross-reactivity" but do not provide specific quantitative data. The data
presented here is based on available information from product datasheets.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Kit/Antibody
(Manufacturer)

Compound

Cross-Reactivity (%)

Anti-15d-PGJ2 Antibody

(ABIN479909) 15-deoxy-A214-PGJ2 100
PGJ2 10.0

PGD2 5.40

A12-PGJ2 2.65

90,11B-PGF2a 1.25

5(S)-HETE <0.01

12(S)-HETE <0.01

15(S)-HETE <0.01

Arachidonic Acid <0.01

PGE1 <0.01

PGE2 <0.01

PGF2a <0.01

TXB2 <0.01

15-deoxy-deltal2,14-PGJ2 15-deoxy-A1214-PGJ2 100

ELISA Kit (Abcam, ab133031)

PGJ2 49.2
A2-PGJ2 18.5
PGD2 18
PGA2 0.2
PGE2 <0.1
PGF2a <0.1
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Note: The lack of standardized reporting for cross-reactivity across all manufacturers presents
a challenge for direct, comprehensive comparisons. Researchers are encouraged to contact
manufacturers for more detailed information if it is not readily available on the datasheet.

Key Signaling Pathways of 15d-PGJ2

15d-PGJ2 exerts its biological effects through multiple signaling pathways. Understanding
these pathways is crucial for interpreting experimental results. The primary mechanisms
include activation of the peroxisome proliferator-activated receptor-gamma (PPARY), inhibition
of the nuclear factor-kappa B (NF-kB) pathway, and interaction with the prostaglandin D2
receptor 2 (DP2).
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e To cite this document. BenchChem. [Decoding Immunoassay Specificity: A Comparative
Guide to 15d-PGJ2 Antibody Cross-Reactivity]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1663695/docs#decoding-immunoassay-
specificity-a-comparative-guide-to-15d-pgj2-antibody-cross-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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